2-Chloro-3-ethynyl-6-methylpyridine
Overview
Description
2-Chloro-3-ethynyl-6-methylpyridine is a useful research compound. Its molecular formula is C8H6ClN and its molecular weight is 151.59 g/mol. The purity is usually 95%.
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Scientific Research Applications
Intermediate in Medicines and Pesticides : 2-Chloro-5-trichloromethylpyridine, a related compound, is used as an important intermediate in the synthesis of various medicines and pesticides. This is achieved through processes like extraction, distillation, and column chromatography, which ensure high purity (over 99%) of the products (Su Li, 2005).
Catalysis in Organic Synthesis : A study on the ortho-ethynylation of phenols reveals the importance of such chloroethyne compounds in organic synthesis. They are used in the presence of catalysts like GaCl3 and lithium phenoxide, leading to high-yield production of ortho-ethynylated products (Katsumi Kobayashi et al., 2002).
Photochemical Applications : Ultraviolet irradiation of compounds like 2-aminopyridine, which are structurally similar to 2-Chloro-3-ethynyl-6-methylpyridine, results in the formation of dimers. These dimers have unique chemical and physical properties, indicating potential applications in photochemistry (E. Taylor & R. O. Kan, 1963).
Vibrational and Electronic Structural Analysis : Studies have been conducted on the vibrational, conformational, and electronic structures of related pyridine compounds. Such analysis is crucial in understanding the molecular interactions and properties of these compounds (V. Arjunan et al., 2012).
Synthesis of Antioxidants : Compounds like 2-ethyl-6-methyl-3-hydroxypyridine hydrochloride, which share a structural resemblance to this compound, have been synthesized as new antioxidants. Improved preparation methods have been developed to enhance yield and purity (Yao Xing-sheng, 2007).
Anticoagulant Properties : Interactions of similar pyridine compounds with amino acids lead to products with anticoagulant properties. This suggests potential applications in the development of new pharmaceuticals (Михаил Ефимович Коньшин et al., 2009).
Properties
IUPAC Name |
2-chloro-3-ethynyl-6-methylpyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN/c1-3-7-5-4-6(2)10-8(7)9/h1,4-5H,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHOCIVRSHILTNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C#C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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